REACTION_CXSMILES
|
COC1C=CC2C3C=C4C=CC(OC)=CC4=C(O)C=3CC=2C=1.[CH3:23][O:24][C:25]1[CH:45]=[CH:44][C:28]2[C:29]3[C:38]([CH2:39][CH2:40][C:27]=2[CH:26]=1)=[C:37]([OH:41])[C:36]1[C:31](=[CH:32][CH:33]=[C:34]([O:42][CH3:43])[CH:35]=1)[CH:30]=3.[Cl:46]C1C(=O)C(Cl)=C(Cl)C(Cl)(Cl)C=1Cl.O>CN(C=O)C>[CH3:23][O:24][C:25]1[CH:45]=[CH:44][C:28]2[C:29]3[C:38]([CH2:39][CH2:40][C:27]=2[CH:26]=1)=[C:37]([OH:41])[C:36]1[C:31](=[CH:32][CH:33]=[C:34]([O:42][CH3:43])[CH:35]=1)[CH:30]=3.[Cl:46][C:30]1[C:31]2[C:36]([C:37]([OH:41])=[C:38]3[C:29]=1[C:28]1[CH:44]=[CH:45][C:25]([O:24][CH3:23])=[CH:26][C:27]=1[CH2:40][CH2:39]3)=[CH:35][C:34]([O:42][CH3:43])=[CH:33][CH:32]=2
|
Name
|
compound 16
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
COC=1C=CC=2C=3C=C4C(=C(C3CC2C1)O)C=C(C=C4)OC
|
Name
|
|
Quantity
|
600 mg
|
Type
|
reactant
|
Smiles
|
COC1=CC2=C(C3=CC4=CC=C(C=C4C(=C3CC2)O)OC)C=C1
|
Name
|
|
Quantity
|
600 mg
|
Type
|
reactant
|
Smiles
|
ClC=1C(C(=C(C(C1Cl)(Cl)Cl)Cl)Cl)=O
|
Name
|
|
Quantity
|
10 mL
|
Type
|
solvent
|
Smiles
|
CN(C)C=O
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
O
|
Control Type
|
UNSPECIFIED
|
Setpoint
|
40 °C
|
Type
|
CUSTOM
|
Details
|
The mixture was then stirred at 40° C. for 4 hr
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
EXTRACTION
|
Details
|
the product extracted with ethyl acetate
|
Type
|
CUSTOM
|
Details
|
finally triturated with heptane-diisopropyl ether
|
Reaction Time |
4 h |
Name
|
|
Type
|
product
|
Smiles
|
COC1=CC2=C(C3=CC4=CC=C(C=C4C(=C3CC2)O)OC)C=C1
|
Name
|
|
Type
|
product
|
Smiles
|
ClC=1C2=CC=C(C=C2C(=C2CCC3=C(C12)C=CC(=C3)OC)O)OC
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 280 mg | |
YIELD: CALCULATEDPERCENTYIELD | 83.9% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |